1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one

• IUPAC Name: 1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H19NO2/c1-2-11(14)13-8-5-7-12(10-13)6-3-4-9-15-12/h2H,1,3-10H2
• InChI Key: XGZBNQKDXFLTIC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC2(C1)CCCCO2
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one, also known as OA-1, is a chemical compound that has been of great interest in scientific research due to its unique properties and potential applications.

Mechanism of Action

1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one acts as a competitive inhibitor of VMAT2, binding to the transporter and preventing the uptake of monoamine neurotransmitters into synaptic vesicles. This results in decreased neurotransmitter release and increased levels of monoamines in the cytoplasm, leading to downstream effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one has been shown to have a variety of biochemical and physiological effects, including increased levels of dopamine, norepinephrine, and serotonin in the cytoplasm. These effects can lead to changes in neuronal signaling and behavior, such as increased locomotor activity and improved cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one for lab experiments is its high selectivity for VMAT2, which allows for precise modulation of monoamine neurotransmitter release. However, one limitation is that 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are several future directions for 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one research, including further investigation of its potential therapeutic applications in neurological and psychiatric disorders, as well as its use as a tool for studying monoamine neurotransmitter release and neuronal signaling. Additionally, new synthesis methods and structural modifications of 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one may lead to improved selectivity and efficacy for VMAT2 inhibition.

Synthesis Methods

1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one can be synthesized using a variety of methods, including the reaction of 3-oxo-1-propenyl-1-cyclopentanecarboxylic acid with 8-aminooctanol, followed by cyclization and dehydration. Another method involves the reaction of 8-aminooctanol with 3-(1-propenyl)-1-cyclopentanecarboxylic acid, followed by cyclization and dehydration. Both methods have been successfully used to synthesize 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one with high yields and purity.

Scientific Research Applications

1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one has been studied extensively for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising applications of 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one is its ability to act as a selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), a protein that plays a crucial role in the storage and release of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting VMAT2, 1-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)prop-2-en-1-one can modulate the release of these neurotransmitters and potentially treat a variety of neurological and psychiatric disorders.